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Compound of Interest

Compound Name: Tris(tribromoneopentyl)phosphate

Cat. No.: B098018 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Tris(tribromoneopentyl)phosphate, a common flame retardant. Adherence to these

protocols is critical for minimizing risk and ensuring operational excellence.

Immediate Safety and Hazard Information
Tris(tribromoneopentyl)phosphate is a white to off-white powder. While instrumental in many

applications, it presents hazards that necessitate careful handling. The primary routes of

exposure are inhalation of dust, skin contact, and eye contact.

Hazard Identification and Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2A
H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial when handling Tris(tribromoneopentyl)phosphate
to prevent exposure. The following table outlines the minimum required PPE.

Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Double-gloving is

advised for prolonged

handling.

Body Laboratory coat

A fully buttoned, long-sleeved

lab coat made of a low-

permeability fabric should be

worn at all times.

Eyes Safety goggles or a face shield

Safety goggles provide

essential protection against

dust particles. A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing or

dust generation.

Respiratory NIOSH-approved respirator

A respirator with a particulate

filter (e.g., N95, P100) is

required when handling the

powder outside of a certified

chemical fume hood or when

dust generation is likely.

Operational Plans: Step-by-Step Guidance
Meticulous adherence to handling procedures is key to mitigating the risks associated with

Tris(tribromoneopentyl)phosphate.
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Experimental Workflow for Handling
Tris(tribromoneopentyl)phosphate

Preparation Handling Cleanup & Disposal

Designate & Prepare
Work Area

Don Appropriate
PPE

Proceed once
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experiments Decontaminate
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Post-experiment Dispose of Waste

After cleaning Doff & Dispose
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Final step
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weighing paper, gloves, etc.)
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waste container

Liquid Waste
(Solutions containing the chemical,

contaminated solvents)
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(non-halogenated)

Contaminated Sharps
(Needles, broken glass)

Puncture-proof
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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